tert-butyl 1,3-dioxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate

• IUPAC Name: tert-butyl 1,3-dioxo-5,6,8,8a-tetrahydroimidazo[1,5-a]pyrazine-7-carboxylate
• InChI: InChI=1S/C11H17N3O4/c1-11(2,3)18-10(17)13-4-5-14-7(6-13)8(15)12-9(14)16/h7H,4-6H2,1-3H3,(H,12,15,16)
• InChI Key: DBLHOCRPOWKYJA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN2C(C1)C(=O)NC2=O
• Molecular Formula: C11H17N3O4
• Molecular Weight: 255.27 g/mol

Description

Tert-butyl 1,3-dioxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate (TBDOI) is an organic compound with a unique structure and properties. It is a derivative of imidazolidine, a heterocyclic compound that has been studied extensively in the field of organic chemistry. TBDOI has a wide range of applications in the fields of biochemistry and pharmaceuticals, as well as in the laboratory.

Scientific Research Applications

Tert-butyl 1,3-dioxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate has been studied extensively in the field of organic chemistry, and it has been found to have a wide range of applications in scientific research. It has been used as a catalyst in the synthesis of other organic compounds, as a reagent in the synthesis of peptides, and as a building block in the synthesis of pharmaceuticals. It has also been used as a model compound for studying the mechanism of action of enzymes, and for studying the structure and properties of organic molecules.

Mechanism of Action

The mechanism of action of tert-butyl 1,3-dioxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate is not fully understood, but it is believed to involve the formation of a complex between the compound and the enzyme or other target molecule. This complex then undergoes a series of reactions that result in the formation of the desired product. The mechanism of action of tert-butyl 1,3-dioxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate is complex and requires further study.
Biochemical and Physiological Effects
tert-butyl 1,3-dioxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, to inhibit the growth of certain bacteria, and to modulate the activity of certain hormones. It has also been shown to have anti-inflammatory and antioxidant effects, and to modulate the activity of certain neurotransmitters.
Advantages and Limitations for Laboratory Experiments
tert-butyl 1,3-dioxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate has several advantages for use in laboratory experiments. It is relatively stable and can be stored for long periods of time without significant degradation. It is also relatively inexpensive and easy to synthesize. However, it is also toxic and must be handled with care.

Future Directions

There are a number of potential future directions for research on tert-butyl 1,3-dioxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate. It could be further studied for its potential as a catalyst for the synthesis of other organic compounds, or for its potential as a reagent in the synthesis of peptides and pharmaceuticals. It could also be studied for its potential as a model compound for studying the mechanism of action of enzymes, and for its potential as a building block in the synthesis of new drugs. Furthermore, it could be studied for its potential as an inhibitor of certain enzymes, as an inhibitor of certain bacteria, and as a modulator of certain hormones and neurotransmitters.

Synthesis Methods

Tert-butyl 1,3-dioxo-octahydroimidazolidino[1,5-a]piperazine-7-carboxylate can be synthesized from a variety of starting materials, including 1,3-dioxo-octahydroimidazolidine and tert-butyl alcohol. The synthesis method involves a three-step reaction sequence, in which the starting materials are reacted with a strong base, such as sodium hydroxide, to form an intermediate. The intermediate is then reacted with a strong acid, such as hydrochloric acid, to form the final product. The reaction conditions must be carefully controlled to ensure a successful synthesis.